Cas no 1807247-85-3 (Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate
• CAS No: 1807247-85-3
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4796630
• Update Time: 2025-06-18

Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H10F3NO3/c1-2-18-11(17)6-8-3-9(7-16)5-10(4-8)19-12(13,14)15/h3-5H,2,6H2,1H3
• InChI Key： OHNUXWQDZPECFH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(=C1)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 361
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate

Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1807247-85-3): A Comprehensive Overview

Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1807247-85-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, holds promise in various research applications, particularly in the development of novel therapeutic agents. Its molecular structure, featuring a cyano group and a trifluoromethoxy substituent, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and drug discovery.

The Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate molecule is part of a larger class of phenylacetate derivatives, which have been extensively studied for their biological activities. The presence of the cyano group at the third position and the trifluoromethoxy group at the fifth position introduces electron-withdrawing and electron-donating effects, respectively, which can influence the compound's interactions with biological targets. These structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1807247-85-3) has been investigated for its potential role in modulating key enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Its ability to interact with biological systems at the molecular level makes it a promising candidate for further development into therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of functional groups allows for diverse modifications, enabling chemists to tailor its properties for specific applications. For instance, the cyano group can be further functionalized into amides or carboxylic acids, while the trifluoromethoxy group can be used to enhance lipophilicity or metabolic stability. These attributes make Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate a valuable building block in the synthesis of more complex molecules.

The pharmaceutical industry has shown particular interest in phenylacetate derivatives due to their reported bioactivity. Studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways. Additionally, there is growing evidence suggesting that these derivatives may have roles in modulating neurotransmitter systems, making them relevant for treating neurological disorders.

Recent advancements in computational chemistry have also contributed to the renewed interest in this class of compounds. Molecular modeling techniques allow researchers to predict how Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate might interact with biological targets at an atomic level. This approach has accelerated the discovery process by enabling virtual screening of potential drug candidates before experimental validation.

In clinical research, the compound has been tested in preclinical models to assess its pharmacokinetic and pharmacodynamic properties. Preliminary results suggest that it exhibits favorable solubility and bioavailability profiles, which are critical factors for drug efficacy. Furthermore, its stability under various conditions makes it suitable for formulation into oral or injectable medications.

The synthesis of Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 3-cyanophenol and 5-trifluoromethoxybenzoic acid, which are then coupled through esterification reactions to yield the desired product. Advanced catalytic methods have been employed to improve yields and reduce environmental impact, reflecting the industry's commitment to sustainable practices.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, binding affinity, and pharmacokinetic properties. In the case of Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate, the trifluoromethoxy group plays a crucial role in modulating these properties, making it an excellent example of how structural modifications can lead to improved drug candidates.

As research continues to evolve, new applications for Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate are likely to emerge. Collaborative efforts between academia and industry are essential to fully explore its potential in drug development. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms, researchers can accelerate the discovery pipeline and bring new treatments to patients more quickly.

In conclusion, Ethyl 3-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1807247-85-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activity and synthetic versatility, make it a compound of great interest for future research and development. As our understanding of disease mechanisms continues to grow, compounds like this will play an increasingly important role in shaping new therapeutic strategies.